2-(4-ethoxyphenyl)-N-(2-oxoindolin-5-yl)acetamide
Description
2-(4-ethoxyphenyl)-N-(2-oxoindolin-5-yl)acetamide, also known as EAI045, is a novel small molecule inhibitor of the epidermal growth factor receptor (EGFR) kinase. EGFR is a transmembrane receptor that plays a crucial role in cell proliferation, differentiation, and survival. EGFR is overexpressed or mutated in many types of cancer, making it an attractive target for cancer therapy. EAI045 has shown promising results in preclinical studies as a potential cancer treatment.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
A study by Debnath and Ganguly (2015) synthesized a series of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives and evaluated them for their antibacterial and antifungal activities. Although not the exact compound , this research indicates that similar compounds possess significant antimicrobial properties, suggesting a potential application for "2-(4-ethoxyphenyl)-N-(2-oxoindolin-5-yl)acetamide" in developing new antimicrobial agents Debnath & Ganguly, 2015.
Anti-Inflammatory Properties
Another related study by Nikalje, Hirani, and Nawle (2015) focused on synthesizing novel compounds with a similar 2-(1,3-dioxoisoindolin-2-yl) acetamide core and evaluating them for anti-inflammatory activity. The study found these compounds to have promising anti-inflammatory effects in both in vitro and in vivo models, hinting at the potential for "2-(4-ethoxyphenyl)-N-(2-oxoindolin-5-yl)acetamide" to be used in anti-inflammatory applications Nikalje, Hirani, & Nawle, 2015.
Structural and Coordination Chemistry
Research on the structural aspects and properties of related amide derivatives, as explored by Kalita and Baruah (2010), can provide insights into the molecular geometry and potential chemical interactions of "2-(4-ethoxyphenyl)-N-(2-oxoindolin-5-yl)acetamide". Understanding these structural properties is crucial for its application in designing coordination compounds or materials with specific chemical functionalities Kalita & Baruah, 2010.
Anticonvulsant Evaluation
The synthesis and evaluation of indoline derivatives for anticonvulsant activities, as studied by Nath et al. (2021), demonstrate the therapeutic potential of indolin-2-one derivatives in neurological disorders. Although the study did not specifically involve "2-(4-ethoxyphenyl)-N-(2-oxoindolin-5-yl)acetamide", it suggests a possible research avenue for this compound in the development of new anticonvulsant medications Nath et al., 2021.
properties
IUPAC Name |
2-(4-ethoxyphenyl)-N-(2-oxo-1,3-dihydroindol-5-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3/c1-2-23-15-6-3-12(4-7-15)9-17(21)19-14-5-8-16-13(10-14)11-18(22)20-16/h3-8,10H,2,9,11H2,1H3,(H,19,21)(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCGVISPPAVMLJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NC2=CC3=C(C=C2)NC(=O)C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(Benzylcarbamoyl)-1-[2-(4-ethoxyphenyl)-2-oxoethyl]pyridinium bromide](/img/structure/B2809000.png)
![Methyl 4-((benzo[b]thiophene-2-carboxamido)methyl)piperidine-1-carboxylate](/img/structure/B2809001.png)
![2-[(3,4,5-trimethoxyphenyl)methylidene]propanedioic Acid](/img/structure/B2809003.png)
![N-benzyl-2-[(5-hydroxy-6-methyl-1,2,4-triazin-3-yl)thio]acetamide](/img/structure/B2809004.png)
![Ethyl 4-[4-[(2-chlorophenyl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate](/img/structure/B2809008.png)
![N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)propionamide](/img/structure/B2809012.png)
![9-(2-methoxyphenyl)-1,3,7-trimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2809014.png)
